Cas no 685892-12-0 (4-Iodobenzoyltrifluoroacetone)

• Product Name: 4-Iodobenzoyltrifluoroacetone
• CAS No: 685892-12-0
• MF: C₁₀H₆F₃IO₂
• MW: 342.053125858307
• CID: 890083
• PubChem ID: 2759360
• Update Time: 2025-08-05

4-Iodobenzoyltrifluoroacetone Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzoyltrifluoroacetone
• 4,4,4-trifluoro-1-(4-iodophenyl)butane-1,3-dione
• A22352
• FS-4530
• SCHEMBL5798569
• DTXSID60374759
• AKOS027253054
• A915730
• a-Bromo-3-iodotoluene;m-Iodobenzyl Bromide
• 4,4,4-trifluoro-1-(4-iodophenyl)-butane-1,3-dione
• 685892-12-0

• MDL： MFCD03789130
• Inchi： 1S/C10H6F3IO2/c11-10(12,13)9(16)5-8(15)6-1-3-7(14)4-2-6/h1-4H,5H2
• InChI Key： WQZPOILFJNUXJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 341.93646g/mol
• Monoisotopic Mass: 341.93646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Iodobenzoyltrifluoroacetone

4-Iodobenzoyltrifluoroacetone: A Comprehensive Overview

4-Iodobenzoyltrifluoroacetone (CAS No. 685892-12-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and advanced materials development. The long-tail keywords such as 4-iodobenzoyltrifluoroacetone synthesis, chemical properties, and biological activity highlight its importance in contemporary research.

The molecular structure of 4-iodobenzoyltrifluoroacetone consists of a trifluoroacetyl group attached to a benzene ring substituted with an iodine atom. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with potential anti-cancer and anti-inflammatory properties.

One of the most notable advancements involving 4-iodobenzoyltrifluoroacetone is its application in the development of fluorescent sensors. Researchers have utilized its photophysical properties to create sensors capable of detecting metal ions and anions with high sensitivity. These sensors have potential applications in environmental monitoring and clinical diagnostics, underscoring the compound's versatility.

In terms of synthesis, 4-iodobenzoyltrifluoroacetone can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent optimizations in these methods have improved yields and reduced reaction times, making the compound more accessible for large-scale applications.

The chemical stability of 4-iodobenzoyltrifluoroacetone is another area of active research. Studies have shown that the compound exhibits good thermal stability under controlled conditions, which is crucial for its use in high-temperature applications such as polymerization processes. Additionally, its resistance to hydrolysis under mild conditions makes it suitable for aqueous-based reactions.

From a biological standpoint, 4-iodobenzoyltrifluoroacetone has demonstrated selective cytotoxicity against certain cancer cell lines. This property has led to investigations into its potential as a lead compound for anti-cancer drug development. Preclinical studies are currently underway to evaluate its efficacy and safety profile, which could pave the way for clinical trials in the near future.

In conclusion, 4-iodobenzoyltrifluoroacetone (CAS No. 685892-12-0) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.